Cas no 1177558-58-5 (tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate)

• Product Name: tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate
• CAS No: 1177558-58-5
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 2102070
• PubChem ID: 57813399
• Update Time: 2025-05-19

tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3-bromo-2-fluorophenyl)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl 3-bromo-2-fluorobenzylcarbamate
• ROLRBQXGDRFORA-UHFFFAOYSA-N
• Carbamic acid, N-[(3-bromo-2-fluorophenyl)methyl]-
• 2-Methyl-2-propanyl (3-bromo-2-fluorobenzyl)carbamate
• 1,1-dimethylethyl [(3-bromo-2-fluorophenyl)methyl]carbamate
• Carbamic acid,N-[(3-bromo-2-fluorophenyl)methyl]-,tert-butyl ester
• Carbamic acid,N-[(3-bromo-2-fluorophenyl)methyl]-,1,1-dimet
• tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate

• Inchi： 1S/C12H15BrFNO2/c1-12(2,3)17-11(16)15-7-8-5-4-6-9(13)10(8)14/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： ROLRBQXGDRFORA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Topological Polar Surface Area: 38.3

Additional information on tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate (CAS 1177558-58-5)

tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate (CAS 1177558-58-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This carbamate derivative features a tert-butyl group and a 3-bromo-2-fluorophenyl moiety, making it a valuable intermediate in drug discovery. Its unique structure contributes to its reactivity and versatility in cross-coupling reactions and medicinal chemistry applications.

The growing demand for fluorinated compounds and bromo-substituted intermediates in modern drug development has increased interest in tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate. Researchers particularly value its role in constructing biaryl structures, which are crucial in developing kinase inhibitors and other targeted therapies. The presence of both fluorine and bromine atoms enhances its potential for further functionalization through palladium-catalyzed reactions.

Recent advancements in green chemistry have sparked interest in optimizing the synthesis of tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate. Many pharmaceutical companies now seek sustainable synthetic routes for such intermediates to reduce environmental impact. This aligns with current industry trends toward atom economy and waste minimization in chemical production.

The compound's physicochemical properties make it particularly useful in high-throughput screening and combinatorial chemistry. Its moderate lipophilicity (predicted LogP ~2.5) and molecular weight (MW 304.15 g/mol) fall within the desirable range for drug-like molecules. These characteristics explain its frequent appearance in patents for CNS-active compounds and anticancer agents.

Analytical characterization of tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The 1H NMR spectrum shows distinctive peaks for the tert-butyl group (typically around 1.4 ppm) and aromatic protons (7.0-7.5 ppm region). These spectral features facilitate quality control during scale-up processes in contract manufacturing organizations.

In the context of personalized medicine, derivatives of tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate have shown promise in developing small molecule modulators for specific genetic profiles. This aligns with current research trends focusing on precision oncology and rare disease therapeutics. The compound's structural flexibility allows for diverse modifications to optimize pharmacokinetic properties.

The global market for pharmaceutical intermediates like tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate continues to expand, driven by increasing R&D investment in biopharmaceuticals. Suppliers now emphasize regulatory compliance and documentation transparency to meet stringent GMP standards. This reflects broader industry shifts toward quality-by-design principles in chemical manufacturing.

From a synthetic chemistry perspective, the carbamate protecting group in tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate offers stability under various conditions while remaining cleavable when needed. This makes it particularly valuable in multi-step synthesis where orthogonal protection strategies are required. Recent publications highlight its utility in constructing heterocyclic scaffolds for fragment-based drug discovery.

Storage and handling of tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate typically require standard laboratory precautions for organic compounds. Recommended storage conditions include anhydrous environments at controlled temperatures to maintain stability. These protocols align with best practices for research chemicals in academic and industrial settings.

Future research directions for tert-butyl N-(3-bromo-2-fluorophenyl)methylcarbamate derivatives may explore their potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features could facilitate development of E3 ligase binders, addressing current challenges in undruggable target space.